Boiling Point Elevation vs. tert-Amyl-tert-octylamine: ~21 °C Higher Predicted BP as a Thermal Stability Indicator
The target compound exhibits a predicted boiling point of 220.9±8.0 °C at 760 mmHg (ACD/Labs Percepta), substantially exceeding the experimentally determined boiling point of 200 °C (lit.) for its closest structural isomer, tert-amyl-tert-octylamine . This ~21 °C elevation arises from the linear extension of the isopentyl chain versus the more compact tert-amyl group, which increases molecular surface area and thus van der Waals dispersion interactions, consistent with the general physical principle that less-branched isomers exhibit higher boiling points [1]. The higher boiling point translates to lower volatility at elevated processing temperatures, an attribute valued in high-temperature polymer compounding and non-aqueous high-boiling reaction media.
| Evidence Dimension | Boiling point at atmospheric pressure (760 mmHg) |
|---|---|
| Target Compound Data | 220.9±8.0 °C (ACD/Labs predicted) |
| Comparator Or Baseline | tert-Amyl-tert-octylamine (CAS 150285-07-7): 200 °C (lit., experimental) |
| Quantified Difference | ΔBP ≈ +20.9 °C (target higher) |
| Conditions | Atmospheric pressure (760 mmHg); predicted via ACD/Labs Percepta Platform v.14.00 for target; experimental literature value for comparator |
Why This Matters
Higher boiling point indicates lower volatility at elevated temperatures, which can be decisive in selecting amine additives for high-temperature polymer processing or as non-volatile base/reagent in sustained high-temperature organic reactions.
- [1] Chem LibreTexts. 15.11: Physical Properties of Amines. Branching reduces boiling point; less-branched isomers have higher BP due to greater surface area and stronger dispersion interactions. https://chem.libretexts.org (accessed 2024). View Source
